Zeolite-catalyzed cyclocondensation reaction for the selective synthesis of 3,4-dihydropyrimidin-2(1H)-ones†
Green Chemistry Pub Date: 2001-11-09 DOI: 10.1039/B107612B
Abstract
A zeolite catalyzed, single step and environmentally friendly process for the synthesis of dihydropyrimidinones, a pharmacologically important class of compounds, is reported. Reusability of the catalyst and the ease of separation of pure product, selectively and in high yields in comparison to the classical Biginelli reaction, are a few of the unique features of this process.
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